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Compound of Interest

Compound Name: 4-Phenylbenzaldehyde

Cat. No.: B031587

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of 4-
phenylbenzaldehyde (also known as 4-biphenylcarboxaldehyde), with a specific focus on its
boiling point. This document is intended to be a valuable resource for researchers, scientists,

and professionals in drug development who utilize this compound as a versatile intermediate in
organic synthesis.

Physicochemical Data of 4-Phenylbenzaldehyde

The following table summarizes the key quantitative data for 4-phenylbenzaldehyde, compiled
from various sources for easy reference and comparison.
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Property Value Notes Citations

Boiling Point 184 °C at 11 mmHg [1112113114]
at atmospheric

320 °C [5][6]
pressure

152 °C at 8 mmHg

] ] Range observed
Melting Point 57-63 °C [LII2103141517]
across sources

Molecular Formula C13H100 [11[31[7]

Molecular Weight 182.22 g/mol [1107]

Density 1.107 g/cm3 at 20°C [21[31[5]

Flash Point 172 °C [11[3]114]

Water Solubility 17 mg/L at 20°C [3114]

Appearance

White to light yellow

crystalline powder

[3]4]

CAS Number

3218-36-8

[21(31[7]

Experimental Protocol: Boiling Point Determination

The boiling point of a solid organic compound like 4-phenylbenzaldehyde can be accurately

determined using a micro-method, such as the Thiele tube technique. This method is

advantageous as it requires only a small amount of the sample.

Apparatus and Chemicals:

Thiele tube

Thermometer (with appropriate range)

Small test tube (e.g., ignition tube)

Capillary tube (sealed at one end)
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Heat-stable liquid (e.g., liquid paraffin, silicone oil)

Bunsen burner or other heat source

Stand and clamp

4-Phenylbenzaldehyde sample

Procedure:

Sample Preparation: Place a small amount of 4-phenylbenzaldehyde into the small test
tube, enough to submerge the bulb of the thermometer.

Capillary Tube Placement: Place the capillary tube, with its open end downwards, into the
test tube containing the sample.

Apparatus Assembly: Attach the test tube to the thermometer using a rubber band or thread,
ensuring the sample is level with the thermometer bulb.

Thiele Tube Setup: Insert the thermometer and the attached test tube into the Thiele tube,
which is filled with a suitable heating liquid like liquid paraffin.[8] The liquid level should be
high enough to cover the sample but not so high as to enter the test tube.

Heating: Gently heat the side arm of the Thiele tube with a Bunsen burner.[9][10] The shape
of the Thiele tube ensures that convection currents will maintain a uniform temperature
throughout the liquid.[9]

Observation: As the temperature rises, a stream of bubbles will begin to emerge from the
open end of the capillary tube. Continue heating until a rapid and continuous stream of
bubbles is observed.[9][10]

Boiling Point Reading: Remove the heat source and allow the apparatus to cool slowly. The
point at which the bubbling stops and the liquid just begins to enter the capillary tube is the
boiling point of the sample.[9][10] Record this temperature.

Pressure Correction: For accuracy, the atmospheric pressure should be recorded, as boiling
points are pressure-dependent.[11]
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Synthetic Pathway: Suzuki-Miyaura Cross-Coupling

4-Phenylbenzaldehyde is commonly synthesized via the Suzuki-Miyaura cross-coupling
reaction. This palladium-catalyzed reaction is a cornerstone in the formation of carbon-carbon
bonds, particularly for creating biphenyl structures.[1] The workflow below illustrates the key

steps of this synthetic route.
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Synthesis of 4-Phenylbenzaldehyde via Suzuki-Miyaura Reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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